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Compound of Interest

Compound Name: AC1903

Cat. No.: B1664771 Get Quote

Introduction
AC1903 is a small molecule inhibitor primarily targeting the Transient Receptor Potential

Canonical 5 (TRPC5) ion channel, a non-selective cation channel permeable to Ca²⁺ that is

highly expressed in the brain and kidneys.[1][2] Initially identified as a selective TRPC5

inhibitor, further studies have revealed that AC1903 also exhibits inhibitory activity against

other TRP channels, including TRPC3, TRPC4, TRPC6, and TRPV4.[3] This compound has

been instrumental in investigating the physiological and pathological roles of these channels. In

preclinical studies, AC1903 has shown promise by suppressing severe proteinuria and

preventing podocyte loss in a rat model of focal segmental glomerulosclerosis (FSGS).[1][2]

Proper dissolution and preparation of AC1903 are critical for accurate and reproducible results

in cell culture experiments.
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Property Value Source(s)

Molecular Weight 303.36 g/mol

Appearance White to beige powder

Solubility

DMSO ≥ 30 mg/mL (approx. 99 mM) [1][4][5]

Ethanol up to 25 mg/mL [4]

Water Insoluble [5]

Storage

Solid Powder
Store desiccated at -20°C for

up to 1 year
[4]

Stock Solution (in DMSO)
Store in aliquots at -20°C for

up to 1 month
[4]

Note: Solubility in DMSO can vary. It is recommended to use fresh, anhydrous DMSO for

preparing stock solutions as moisture can reduce solubility.[5] Sonication may be required to

fully dissolve the compound.[1]

Recommended Working Concentrations
The optimal working concentration of AC1903 will vary depending on the cell type and

experimental design. In cellular experiments, AC1903 is typically used at concentrations

ranging from 30 to 100 µM.[3] However, it is crucial to perform a dose-response experiment to

determine the optimal concentration for your specific cell line and assay. It is important to note

that at these concentrations, off-target effects on TRPC3, TRPC4, TRPC6, and TRPV4

channels are likely.[3]

Experimental Protocols
Materials

AC1903 powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.targetmol.com/compound/ac1903
https://www.molecularkinetics.com/shop/ml-sm-2337-ac1903-94065
https://www.selleckchem.com/products/ac1903.html
https://www.molecularkinetics.com/shop/ml-sm-2337-ac1903-94065
https://www.selleckchem.com/products/ac1903.html
https://www.molecularkinetics.com/shop/ml-sm-2337-ac1903-94065
https://www.molecularkinetics.com/shop/ml-sm-2337-ac1903-94065
https://www.selleckchem.com/products/ac1903.html
https://www.targetmol.com/compound/ac1903
https://www.benchchem.com/product/b1664771?utm_src=pdf-body
https://www.benchchem.com/product/b1664771?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8808171/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8808171/
https://www.benchchem.com/product/b1664771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Sterile, filtered pipette tips

Complete cell culture medium (pre-warmed to 37°C)

Sterile 0.22 µm syringe filter (optional, for sterilization of stock solution)

Protocol 1: Preparation of a 10 mM AC1903 Stock
Solution in DMSO

Aseptic Technique: Perform all steps in a laminar flow hood or biosafety cabinet to maintain

sterility.

Weighing AC1903: Accurately weigh out the desired amount of AC1903 powder. To prepare

1 mL of a 10 mM stock solution, weigh out 3.03 mg of AC1903 (Molecular Weight = 303.36

g/mol ).

Dissolution: Transfer the weighed AC1903 powder into a sterile microcentrifuge tube. Add

the calculated volume of anhydrous DMSO to the tube. For a 10 mM stock solution, add 1

mL of DMSO to 3.03 mg of AC1903.

Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes to dissolve the

compound. If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure

complete dissolution. Visually inspect the solution to confirm that no particulates are present.

Sterilization (Optional): If sterility is a concern, the stock solution can be sterilized by passing

it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

up to one month.[4]
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Thaw Stock Solution: Thaw a single aliquot of the 10 mM AC1903 stock solution at room

temperature.

Dilution in Culture Medium: It is crucial to add the DMSO stock solution to the pre-warmed

complete cell culture medium, not the other way around, to prevent precipitation.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept to a minimum, typically below 0.5%, as higher concentrations can be toxic to

cells. A 1:1000 dilution of the stock solution will result in a final DMSO concentration of 0.1%.

Example Dilution (for a 10 µM final concentration): To prepare 1 mL of a 10 µM working

solution, add 1 µL of the 10 mM AC1903 stock solution to 999 µL of pre-warmed complete

cell culture medium.

Mixing: Gently mix the working solution by pipetting up and down or by inverting the tube.

Avoid vigorous vortexing, which can cause shearing of cellular components in the medium.

Vehicle Control: Always prepare a vehicle control containing the same final concentration of

DMSO as the experimental samples. This is essential to differentiate the effects of AC1903
from any potential effects of the solvent.

Dosing Cells: Remove the existing medium from your cultured cells and replace it with the

freshly prepared working solution containing AC1903 or the vehicle control.

Incubation: Incubate the cells for the desired duration of the experiment under standard cell

culture conditions (e.g., 37°C, 5% CO₂).
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Caption: AC1903 inhibits TRPC5 and other TRP channels, blocking Ca²⁺ influx.

Experimental Workflow for AC1903 Preparation and Cell
Treatment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1664771?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664771?utm_src=pdf-body
https://www.benchchem.com/product/b1664771?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Cell Treatment

1. Weigh AC1903 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex / Sonicate

4. Aliquot and Store at -20°C

5. Thaw Stock Solution

6. Dilute in Pre-warmed
Cell Culture Medium

7. Add to Cells

8. Incubate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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